Cas no 34331-79-8 (Heptanoic Acid 1,1′-(2-hydroxy-1,3-propanediyl) Ester)

Heptanoic Acid 1,1′-(2-hydroxy-1,3-propanediyl) Ester structure
34331-79-8 structure
Product Name:Heptanoic Acid 1,1′-(2-hydroxy-1,3-propanediyl) Ester
CAS No:34331-79-8
MF:C17H32O5
MW:316.43298625946
CID:2665346
Update Time:2023-11-22

Heptanoic Acid 1,1′-(2-hydroxy-1,3-propanediyl) Ester Chemical and Physical Properties

Names and Identifiers

    • Glycerin 1,3-dienanthate
    • Heptanoic Acid 1,1′-(2-hydroxy-1,3-propanediyl) Ester
    • Inchi: 1S/C17H32O5/c1-3-5-7-9-11-16(19)21-13-15(18)14-22-17(20)12-10-8-6-4-2/h15,18H,3-14H2,1-2H3
    • InChI Key: FKRATGFVNWQUAC-UHFFFAOYSA-N
    • SMILES: O(C(CCCCCC)=O)CC(COC(CCCCCC)=O)O

Computed Properties

  • Exact Mass: 316.225
  • Monoisotopic Mass: 316.225
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 16
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.8

Heptanoic Acid 1,1′-(2-hydroxy-1,3-propanediyl) Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Heptanoic Acid 1,1′-(2-hydroxy-1,3-propanediyl) Ester
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